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Compound of Interest

Compound Name:

N6-[(6-

Aminohexyl)carbamoylmethyl]-

ADP

Cat. No.: B14088297 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N6-[(6-Aminohexyl)carbamoylmethyl]-ADP. The

following procedures are based on best practices for handling similar adenosine diphosphate

(ADP) analogs and general laboratory safety protocols. A specific Safety Data Sheet (SDS) for

N6-[(6-Aminohexyl)carbamoylmethyl]-ADP is not readily available in public databases;

therefore, it is prudent to handle it with the care afforded to irritant, non-hazardous

biochemicals.

Personal Protective Equipment (PPE)
Appropriate PPE is essential to prevent exposure to hazardous materials in a laboratory

setting.[1] The recommended PPE for handling N6-[(6-Aminohexyl)carbamoylmethyl]-ADP
is based on the guidance for the closely related compound, Adenosine diphosphate (ADP),

which is classified as an irritant.[2]
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PPE Category Item Specification Rationale

Eye and Face

Protection

Safety Goggles or

Glasses

Compliant with OSHA

29 CFR 1910.133 or

European Standard

EN166.[2]

Protects eyes from

potential chemical

splashes.

Skin Protection Disposable Gloves
Nitrile or latex gloves.

[1][3]

Prevents direct skin

contact with the

compound.

Lab Coat
Standard laboratory

coat.

Protects skin and

personal clothing from

spills.[1]

Respiratory Protection Not typically required
Use in a well-

ventilated area.

Under normal

handling conditions

with adequate

ventilation, respiratory

protection is not

necessary.[2] If

significant dust is

generated, a NIOSH-

approved particulate

respirator is

recommended.

Footwear Closed-toe shoes ---

Protects feet from

spills and falling

objects.[1]

Handling and Storage
Proper handling and storage are critical to maintain the integrity of the compound and ensure a

safe laboratory environment.
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Aspect Procedure

Storage

Store in a tightly sealed container in a cool, dry,

and well-ventilated area.[2] For long-term

stability, storage at -20°C is recommended.[4][5]

Handling

Avoid generating dust.[2] Handle in accordance

with good industrial hygiene and safety

practices.[2]

Accidental Release

In case of a spill, ensure adequate ventilation

and avoid dust formation.[2] Wearing

appropriate PPE, sweep up the solid material

and collect it in a designated waste container.

Disposal Plan
All waste materials contaminated with N6-[(6-Aminohexyl)carbamoylmethyl]-ADP should be

treated as chemical waste and disposed of according to institutional and local regulations.

Waste Type Collection and Labeling Final Disposal

Solid Waste

Collect dry powder and

contaminated disposables

(e.g., weigh paper, pipette tips,

gloves) in a designated solid

chemical waste container.[2]

Arrange for disposal through

your institution's Environmental

Health and Safety (EHS)

department.

Liquid Waste

If dissolved in a solvent, collect

in a designated liquid chemical

waste container compatible

with the solvent.[2]

Arrange for disposal through

your institution's EHS

department.

Container Labeling

Clearly label all waste

containers with "Hazardous

Waste" and list all contents,

including the chemical name

and approximate amounts.[2]

---
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Experimental Workflow: Handling and Disposal
The following diagram illustrates the standard workflow for handling and disposing of N6-[(6-
Aminohexyl)carbamoylmethyl]-ADP in a laboratory setting.

Workflow for Handling and Disposal of N6-[(6-Aminohexyl)carbamoylmethyl]-ADP
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Figure 1: A flowchart outlining the key steps for the safe handling and disposal of N6-[(6-
Aminohexyl)carbamoylmethyl]-ADP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. m.youtube.com [m.youtube.com]

2. benchchem.com [benchchem.com]

3. marketplace.safetyculture.com [marketplace.safetyculture.com]

4. N6-(6-Aminohexyl)-ADP-ATTO-643, N6-(6-Amino)hexyl-ADP - Jena Bioscience
[jenabioscience.com]

5. N6-(6-Aminohexyl)-dATP-ATTO-612Q, N6-(6-Amino)hexyl-dATP - Jena Bioscience
[jenabioscience.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
N6-[(6-Aminohexyl)carbamoylmethyl]-ADP]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14088297#personal-protective-equipment-for-
handling-n6-6-aminohexyl-carbamoylmethyl-adp]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b14088297?utm_src=pdf-body
https://www.benchchem.com/product/b14088297?utm_src=pdf-body
https://www.benchchem.com/product/b14088297?utm_src=pdf-body-img
https://www.benchchem.com/product/b14088297?utm_src=pdf-body
https://www.benchchem.com/product/b14088297?utm_src=pdf-body
https://www.benchchem.com/product/b14088297?utm_src=pdf-custom-synthesis
https://m.youtube.com/watch?v=PRDvqUBJqiM
https://www.benchchem.com/pdf/Proper_Disposal_and_Safe_Handling_of_Me_Bis_ADP.pdf
https://marketplace.safetyculture.com/us/blog/which-ppe-can-protect-you-from-liquid-chemicals
https://www.jenabioscience.com/nucleotides-nucleosides/nucleotides-by-structure/fluorescent-nucleotides/adenosines-dye-labeled/n6-6-amino-hexyl-adp/nu-247-643-n6-6-aminohexyl-adp-atto-643
https://www.jenabioscience.com/nucleotides-nucleosides/nucleotides-by-structure/fluorescent-nucleotides/adenosines-dye-labeled/n6-6-amino-hexyl-adp/nu-247-643-n6-6-aminohexyl-adp-atto-643
https://www.jenabioscience.com/nucleotides-nucleosides/nucleotides-by-structure/fluorescent-nucleotides/adenosines-quencher-labeled/n6-6-amino-hexyl-datp/nu-835-612q-n6-6-aminohexyl-datp-atto-612q
https://www.jenabioscience.com/nucleotides-nucleosides/nucleotides-by-structure/fluorescent-nucleotides/adenosines-quencher-labeled/n6-6-amino-hexyl-datp/nu-835-612q-n6-6-aminohexyl-datp-atto-612q
https://www.benchchem.com/product/b14088297#personal-protective-equipment-for-handling-n6-6-aminohexyl-carbamoylmethyl-adp
https://www.benchchem.com/product/b14088297#personal-protective-equipment-for-handling-n6-6-aminohexyl-carbamoylmethyl-adp
https://www.benchchem.com/product/b14088297#personal-protective-equipment-for-handling-n6-6-aminohexyl-carbamoylmethyl-adp
https://www.benchchem.com/product/b14088297#personal-protective-equipment-for-handling-n6-6-aminohexyl-carbamoylmethyl-adp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14088297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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